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Compound of Interest

3-(Dimethylamino)-1-
Compound Name:
phenylpropan-1-ol

Cat. No.: B146689

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of 3-(Dimethylamino)-1-phenylpropan-1-ol, tailored for researchers, scientists, and

drug development professionals. The following procedures are designed to ensure a safe
laboratory environment.

Hazard Identification and Classification

3-(Dimethylamino)-1-phenylpropan-1-ol is a chemical that requires careful handling due to
its potential health hazards. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides the following classifications.[1]
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

. . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 ritati
irritation

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
should be worn when handling 3-(Dimethylamino)-1-phenylpropan-1-ol.[2][3][4]

o Eye and Face Protection: Chemical safety glasses with side-shields conforming to EN166
(EV) or NIOSH (US) standards are mandatory.[2] A face shield may be necessary for splash
hazards.[4]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use. Use proper glove removal technique to avoid skin contact. Dispose
of contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[2]

o Lab Coat: A standard laboratory coat is required. For larger quantities or when there is a
risk of splashing, consider a chemical-resistant apron or coveralls.

o Footwear: Closed-toe shoes that fully cover the foot are mandatory.
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» Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood.[2] If ventilation is inadequate, use a NIOSH-approved respirator with appropriate
cartridges. For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator may
be used. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN
143) respirator cartridges.[2]

Operational Procedures

Adherence to proper operational procedures is critical for the safe handling of this compound.

Handling

» Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust, vapors, mist, or gas.[2]

Use only in a well-ventilated area or under a chemical fume hood.[2][5]

Wash hands thoroughly after handling and before breaks.[2][3]

Do not eat, drink, or smoke in the laboratory.[3]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
o Keep away from incompatible materials such as strong oxidizing agents.[3]
e Some sources recommend refrigeration at 2-8°C.[7]

» Store locked up.[3]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[2]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[2]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[2]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2][3]

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination
and ensure safety.

Spill Response

o Evacuate: Evacuate personnel from the immediate area.[2]

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material to soak up the spill.

Collect: Sweep up and shovel the material into a suitable, closed container for disposal.[2][3]
Avoid creating dust.[2]

Decontaminate: Clean the spill area thoroughly.

Disposal

» Dispose of this chemical and its container through a licensed professional waste disposal
service.[2]

e Do not let the product enter drains.[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.fishersci.com/store/msds?partNumber=AC115890050&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.fishersci.com/store/msds?partNumber=AC115890050&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.capotchem.com/doc/viewmsds_82769-75-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contaminated packaging should be disposed of as unused product.[2]

» Consider burning in a chemical incinerator equipped with an afterburner and scrubber, but
exercise extra care as the material may be flammable.[2]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-
(Dimethylamino)-1-phenylpropan-1-ol from preparation to disposal.
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Safe Handling Workflow for 3-(Dimethylamino)-1-phenylpropan-1-ol
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Caption: Workflow for safe handling of 3-(Dimethylamino)-1-phenylpropan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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